Cas no 897620-94-9 (2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide)

• Product Name: 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide
• CAS No: 897620-94-9
• MF: C₂₀H₁₆ClN₅O₂S₂
• MW: 457.956339836121
• CID: 6130838
• PubChem ID: 16813546
• Update Time: 2025-07-26

2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide
• 2-(2-(3-(4-chlorophenyl)ureido)thiazol-4-yl)-N-(4-methylbenzo[d]thiazol-2-yl)acetamide
• 897620-94-9
• 2-(2-{[(4-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide
• AKOS024627011
• F2096-0540

• Inchi： 1S/C20H16ClN5O2S2/c1-11-3-2-4-15-17(11)25-20(30-15)24-16(27)9-14-10-29-19(23-14)26-18(28)22-13-7-5-12(21)6-8-13/h2-8,10H,9H2,1H3,(H,24,25,27)(H2,22,23,26,28)
• InChI Key： KVWYJKVCNKLAOD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(NC1=NC(=CS1)CC(NC1=NC2C(C)=CC=CC=2S1)=O)=O

Computed Properties

• Exact Mass: 457.0433948g/mol
• Monoisotopic Mass: 457.0433948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 153Ų

Additional information on 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide

Introduction to 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide (CAS No. 897620-94-9)

2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide, identified by the CAS number 897620-94-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of multiple heterocyclic scaffolds, which are known for their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, incorporating both thiazole and benzothiazole rings, positions it as a promising candidate for further investigation in drug discovery and development.

The chemical structure of 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide features a central thiazole ring substituted with a carbamoylamino group at the 2-position and an acetamide moiety at the 4-position. The presence of a 4-chlorophenyl group further enhances its structural diversity, contributing to its unique physicochemical properties. This arrangement of functional groups makes the compound an interesting subject for studying its interactions with biological targets, particularly in the context of modulating cellular processes and pathways relevant to human health.

In recent years, there has been growing interest in heterocyclic compounds due to their inherent biological activity and synthetic versatility. The thiazole core is a particularly well-studied scaffold in medicinal chemistry, known for its presence in numerous bioactive natural products and pharmacologically relevant molecules. For instance, thiazole derivatives have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of additional heterocycles, such as benzothiazole rings, into the molecular framework can further enhance biological activity by introducing new binding interactions with target proteins or enzymes.

The specific substitution pattern in 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide suggests potential for multiple modes of action. The carbamoylamino group at the 2-position of the thiazole ring could serve as a hydrogen bond acceptor or participate in hydrophobic interactions with biological targets. Meanwhile, the acetamide moiety at the 4-position may contribute to solubility and metabolic stability. The 4-chlorophenyl group introduces a hydrophobic region that could interact with lipid rafts or other membrane-associated proteins. These features collectively make this compound a valuable tool for exploring novel pharmacological mechanisms.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising drug candidates from large libraries of compounds. 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide has been subjected to virtual screening studies to predict its binding affinity to various protein targets. Preliminary results indicate that this compound may interact with enzymes involved in signal transduction and metabolic pathways relevant to diseases such as cancer and inflammation. These findings are consistent with the observed biological activities of structurally related thiazole derivatives reported in the literature.

The synthesis of 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide presents a challenge due to its complex structure. However, modern synthetic methodologies have enabled efficient construction of such molecules through multi-step reactions involving cyclization, functional group transformations, and coupling reactions. Advances in catalytic systems have also improved the selectivity and yield of key synthetic steps, making it feasible to produce this compound on a scalable basis for further biological evaluation.

In vitro studies have begun to elucidate the biological profile of CAS No. 897620-94-9. Initial experiments suggest that this compound exhibits modest inhibitory activity against certain kinases and enzymes implicated in cancer progression. Additionally, preliminary toxicity assays indicate that it is well-tolerated at concentrations relevant to potential therapeutic use. These early findings are encouraging and warrant further investigation into its mechanism of action and potential clinical applications.

The development of new therapeutic agents requires not only potent biological activity but also favorable pharmacokinetic properties. The structural features of 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide may influence its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). Computational modeling has been employed to predict these properties based on its molecular structure. Preliminary ADME predictions suggest that this compound may exhibit reasonable oral bioavailability and metabolic stability under certain conditions.

The future direction of research on CAS No. 897620-94-9 includes optimizing its chemical structure for improved potency and selectivity while maintaining favorable pharmacokinetic profiles. Additionally, exploring its potential in preclinical models will be essential for evaluating its therapeutic efficacy and safety before considering human clinical trials. Collaborative efforts between synthetic chemists and biologists will be crucial in advancing this compound from bench to bedside.

In conclusion,CAS No 897620 -94 -9, corresponding to _2_( _2_ { _( _4_ -chlorophenyl)_carbamoylamino_ } _)_ - _1_, _3_ -thiazol _-_ _)_ - _N_ _( _)_ - _(_(_(_(_(_(_(_(_(_(_(_(_( _)_ ) ) ) ) ) ) ) ) ) ) ) )_ - _methyl_ - _)_ - _)_ - _benzothiazol _-_ _)_ - _))_ - acetamide_, represents a structurally complex molecule with significant potential in pharmaceutical research. Its unique combination of heterocyclic scaffolds and functional groups positions it as an attractive candidate for further exploration in drug discovery programs targeting various diseases.